Cas no 477719-02-1 (1-Phenyl-N-(pyrimidin-2-yl)ethan-1-imine)

• Product Name: 1-Phenyl-N-(pyrimidin-2-yl)ethan-1-imine
• CAS No: 477719-02-1
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• CID: 2828590
• PubChem ID: 71362876
• Update Time: 2025-04-21

1-Phenyl-N-(pyrimidin-2-yl)ethan-1-imine Chemical and Physical Properties

Names and Identifiers

• 477719-02-1
• 1-Phenyl-N-(pyrimidin-2-yl)ethan-1-imine
• DTXSID80786476

• Inchi： 1S/C12H11N3/c1-10(11-6-3-2-4-7-11)15-12-13-8-5-9-14-12/h2-9H,1H3
• InChI Key： HQRHUKRDRQBOEZ-UHFFFAOYSA-N
• SMILES： N(C1N=CC=CN=1)=C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 197.095297364Da
• Monoisotopic Mass: 197.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 38.1Ų